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Compound of Interest

Compound Name: 2-Ethyl-2-phenylmalonamide

Cat. No.: B022514 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-2-
phenylmalonamide
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the proper use and disposal of 2-Ethyl-2-phenylmalonamide (CAS

No. 7206-76-0), a compound whose toxicological properties have not been fully investigated,

necessitating a cautious approach.[1]

Personal Protective Equipment (PPE)
When handling 2-Ethyl-2-phenylmalonamide, a comprehensive personal protective

equipment strategy is crucial to minimize exposure and ensure personal safety. The following

table summarizes the required PPE.
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Body Part
Personal Protective
Equipment

Standards and
Specifications

Eyes/Face

Appropriate protective

eyeglasses or chemical safety

goggles. A face shield may be

necessary where there is a

potential for splashing.

Conforming to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin

Chemical-resistant gloves and

appropriate protective clothing

to prevent skin exposure.

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[3]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1]

Chemical and Physical Properties
Understanding the physical and chemical properties of 2-Ethyl-2-phenylmalonamide is

fundamental to its safe handling and storage.
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Property Value

Molecular Formula C11H14N2O2 · H2O (Monohydrate)

Molecular Weight 224.26 g/mol (Monohydrate)[1]

Appearance White to off-white solid[1]

Melting Point 120 °C (decomposes)[4]

Flash Point > 113 °C (> 235.4 °F) - closed cup[4]

Solubility Soluble in DMSO and Methanol.[5]

Stability
Stable under normal temperatures and

pressures.[1]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of the compound and the

safety of laboratory personnel.

Handling:

Always handle in a well-ventilated area.[3]

Wash hands and any exposed skin thoroughly after handling.[1]

Minimize dust generation and accumulation.[1][2]

Avoid contact with eyes, skin, and clothing.[1][2]

Avoid ingestion and inhalation.[1][2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Remove and wash contaminated clothing before reuse.[1][2]

Storage:

Store in a tightly closed container.[1][2]
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Keep in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible materials such as oxidizing agents.[1]

Emergency and First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Eyes

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1][2]

Skin

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1][2]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[1][2]

Spills, Leaks, and Disposal
Accidental Release Measures: In the event of a spill or leak, personnel should:

Avoid dust formation.[3]

Ensure adequate ventilation.[1][3]

Wear appropriate personal protective equipment as outlined in the PPE section.[1]
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For small spills, dampen the solid material with a suitable solvent like acetone, then vacuum

or sweep up the material and place it into a suitable, closed disposal container.[6]

Clean the spill area thoroughly.

Disposal:

Dispose of 2-Ethyl-2-phenylmalonamide in a manner consistent with federal, state, and

local regulations.[1]

The material is not regulated as a hazardous material for transport.[1]

Experimental Workflow and Safety Protocol
To ensure operational safety and minimize risk, a clear and logical workflow should be followed

when working with 2-Ethyl-2-phenylmalonamide. The following diagram illustrates the key

steps from preparation to disposal.
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Workflow for Safe Handling of 2-Ethyl-2-phenylmalonamide

Preparation

Handling

Cleanup & Disposal Emergency Response

1. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Gloves

2. Prepare Well-Ventilated Workspace
- Fume Hood

3. Weigh Compound Carefully
- Minimize Dust Formation

4. Perform Experiment

5. Decontaminate Glassware & Surfaces Spill Personal Exposure

6. Dispose of Waste
- Follow Local Regulations

7. Doff & Dispose of PPE Properly

8. Wash Hands Thoroughly

Contain & Clean

First Aid Measures
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Caption: A flowchart outlining the procedural steps for the safe handling of 2-Ethyl-2-
phenylmalonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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